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Compound of Interest

Compound Name: Azuleno[4,5-c]furan

Cat. No.: B15473585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols for novel azuleno[c]furans, specifically focusing on Azuleno[5,6-c]furan

and 4-chloroazuleno[4,5-c]furan. The information presented is compiled from seminal

research in the field, offering a centralized resource for the characterization of these unique

heterocyclic compounds.

Core Spectroscopic Data
The spectroscopic characterization of azuleno[c]furans is crucial for confirming their synthesis

and understanding their electronic properties. The following tables summarize the key

quantitative data from ¹H NMR, ¹³C NMR, UV-Vis, and Mass Spectrometry.
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Spectroscopic Data

¹H NMR (300 MHz, CDCl₃)

δ 8.25 (d, J = 9.7 Hz, 1H), 8.01 (s, 1H), 7.89 (d,

J = 9.7 Hz, 1H), 7.48 (s, 1H), 7.08 (dd, J = 9.7,

9.7 Hz, 1H), 6.99 (d, J = 9.7 Hz, 1H), 6.91 (d, J

= 9.7 Hz, 1H)

¹³C NMR (75.5 MHz, CDCl₃)
δ 142.1, 138.8, 137.9, 136.2, 135.1, 130.9,

129.5, 125.1, 118.8, 117.2, 112.9, 108.2

UV-Vis (CH₂Cl₂)

λ_max (log ε) 238 (4.25), 280 (4.55), 290 (4.60),

302 (4.72), 325 (3.80), 338 (3.85), 354 (3.75),

582 (2.85), 625 (2.80), 680 (2.55) nm

Mass Spectrometry (EI) m/z (%) 168 (M⁺, 100), 139 (M⁺ - CHO, 60)

4-chloroazuleno[4,5-c]furan
Spectroscopic Data

¹H NMR (300 MHz, CDCl₃)

δ 8.11 (s, 1H), 7.82 (d, J = 10.5 Hz, 1H), 7.65 (s,

1H), 7.21 (d, J = 10.5 Hz, 1H), 7.15 (dd, J =

10.5, 10.5 Hz, 1H), 6.98 (d, J = 10.5 Hz, 1H)

¹³C NMR (75.5 MHz, CDCl₃)
δ 143.5, 139.1, 138.5, 137.0, 135.8, 131.4,

130.1, 125.8, 119.5, 117.8, 113.5, 108.9

UV-Vis (CH₂Cl₂)

λ_max (log ε) 245 (4.30), 285 (4.60), 295 (4.65),

308 (4.78), 330 (3.85), 342 (3.90), 360 (3.80),

590 (2.90), 630 (2.85), 690 (2.60) nm

Mass Spectrometry (EI)
m/z (%) 202/204 (M⁺, 100/33), 167 (M⁺ - Cl,

45), 138 (M⁺ - Cl - CHO, 55)

Experimental Protocols
The synthesis of azuleno[c]furans is achieved through a tandem cycloaddition-cycloreversion

strategy.[1] The following is a detailed methodology for the key synthetic steps.
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The synthesis of the azuleno[c]furan precursors involves the reaction of a halogenated

thiophene 1,1-dioxide with a suitable diene. A key intermediate can be prepared from the

cycloaddition of 3,4-dichlorothiophene 1,1-dioxide with furan.

Generation and Trapping of Azuleno[c]furans
The azuleno[c]furans are typically generated in situ and, due to their reactivity, are often

trapped as Diels-Alder adducts. For instance, the target azuleno[c]furan can be generated

through a reaction sequence involving a tetrazine derivative, which upon heating, extrudes

nitrogen to form a transient pyridazine that subsequently eliminates a dihalopyridazine to yield

the furan.[1]

Detailed Steps for the Synthesis of Azuleno[5,6-c]furan:

A solution of the appropriate precursor and 3,6-di(2-pyridyl)-s-tetrazine in a high-boiling

solvent (e.g., toluene) is heated at reflux.

The reaction progress is monitored by TLC for the disappearance of the starting materials.

Upon completion, the solvent is removed under reduced pressure.

The residue is purified by column chromatography on silica gel to yield the desired

azuleno[c]furan.

Note: Due to the instability of these compounds, they are often characterized in solution or as

their Diels-Alder adducts with reagents like N-methylmaleimide.

Visualizing the Synthetic Pathway
The following diagram illustrates the general workflow for the synthesis and characterization of

novel azuleno[c]furans.
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Caption: Synthetic and characterization workflow for novel azuleno[c]furans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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